Cas no 13958-13-9 (Phenol,5-ethoxy-2-nitroso-)
Phenol,5-ethoxy-2-nitroso- structure
Product Name:Phenol,5-ethoxy-2-nitroso-
CAS No:13958-13-9
MF:C8H9NO3
MW:167.161962270737
CID:237074
PubChem ID:272372
Update Time:2025-04-19
Phenol,5-ethoxy-2-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,5-ethoxy-2-nitroso-
- 5-ethoxy-2-nitrosophenol
- 2-Nitroso-5-ethoxyphenol
- 4-ethoxy-[1,2]benzoquinone 1-oxime
- 4-Ethoxy-2-hydroxy-nitrosobenzol
- 4-Nitroso-resorcin-1-aethylaether
- 4-nitrosoresorcine-1-ethylether
- 5-Aethoxy-2-nitroso-phenol
- 5-ethoxy-2-nitroso-phenol
- AC1L6RP7
- AC1Q6R2Y
- AG-D-79734
- AR-1G7987
- CTK4C1868
- NSC116727
- DTXSID90161114
- NSC 116727
- NSC-116727
- 13958-13-9
-
- Inchi: 1S/C8H9NO3/c1-2-12-6-3-4-7(9-11)8(10)5-6/h3-5,10H,2H2,1H3
- InChI Key: QKSUTIDGHCYZAO-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=C(C=1)O)N=O
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
Phenol,5-ethoxy-2-nitroso- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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